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Compound of Interest

2-[2-(4-
Compound Name:
Bromophenyl)ethoxy]ethanol

Cat. No.: B1404225

A comprehensive analysis of the physicochemical properties of brominated phenyl-ethanol
analogs for researchers, scientists, and drug development professionals.

Introduction

The synthesis and characterization of novel chemical entities are fundamental to the
advancement of pharmaceutical sciences. This technical guide addresses the physicochemical
properties of brominated phenyl-ethanol derivatives, compounds of interest in medicinal
chemistry and materials science. While a specific request was made for information on 2-[2-(4-
Bromophenyl)ethoxy]ethanol, an extensive search of scientific literature and chemical
databases has revealed a significant lack of available data for this particular compound.

However, substantial information exists for two closely related structural analogs: 2-(4-
Bromophenyl)ethanol and 2-(4-Bromophenoxy)ethanol. This guide provides a detailed
overview of the known physicochemical properties of these two compounds, offering a valuable
resource for researchers working with related molecular scaffolds. The structural differences
between the requested compound and its analogs are illustrated below.

Chemical Structures

Here are the chemical structures of the requested compound and its two analogs for which
data is available:
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» Requested Compound (No Data Available): 2-[2-(4-Bromophenyl)ethoxy]ethanol
o Structure: Br-CeHa-CH2-CH2-O-CH2-CH2-OH

e Analog 1: 2-(4-Bromophenyl)ethanol
o Structure: Br-CeHa-CH2-CH2-OH

e Analog 2: 2-(4-Bromophenoxy)ethanol

o Structure: Br-CsH4-O-CH2-CH2-OH

Physicochemical Properties of 2-(4-
Bromophenyl)ethanol

This section details the experimentally determined and predicted physicochemical properties of
2-(4-Bromophenyl)ethanol (CAS Number: 4654-39-1).[1][2]

Property Value Source
Molecular Formula CsHsBrO [1112]
Molecular Weight 201.06 g/mol [1][2]
Melting Point 36-38 °C [1]
Boiling Point 138 °C at 9 mmHg [1]
Density 1.436 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.573 [1]
Flash Point 146 °F [1]
pKa (Predicted) 14.79 £ 0.10 [1]
Appearance C.:Ieér colorless to light yellow 1]
liquid
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Physicochemical Properties of 2-(4-
Bromophenoxy)ethanol

This section outlines the known physicochemical properties of 2-(4-Bromophenoxy)ethanol
(CAS Number: 34743-88-9).

Property Value Source
Molecular Formula CsHoBro:

Molecular Weight 217.06 g/mol

Melting Point 53-55 °C

Boiling Point 184 °C at 20 mmHg

Flash Point 113 °C (closed cup)

Appearance Solid

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties listed
above are not extensively described in the readily available literature. However, standard
analytical methods commonly used for such characterizations are outlined below.

Determination of Melting and Boiling Points:

Standard laboratory procedures for determining melting and boiling points would be employed.
For the melting point, a digital melting point apparatus would be used, with the sample loaded
into a capillary tube. The temperature at which the substance transitions from a solid to a liquid
state would be recorded. For the boiling point, distillation under reduced pressure (vacuum
distillation) is often used for compounds with high boiling points to prevent decomposition. The
temperature at which the liquid boils at a specific pressure is recorded.

Density Measurement:

The density of liquid samples, such as 2-(4-Bromophenyl)ethanol, is typically determined using
a pycnometer or a digital density meter at a specified temperature, usually 25 °C.
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Refractive Index Measurement:

A refractometer, such as an Abbé refractometer, would be used to measure the refractive index
of a liquid sample at a specific temperature (20 °C) and wavelength (the sodium D-line, 589

nm).

Synthesis of Analogs:

While a detailed, step-by-step experimental protocol for a specific synthesis is not available in
the search results, the literature suggests that 2-(4-bromophenyl)ethanol can be synthesized
from 4-bromophenylacetic acid. A general workflow for such a synthesis is described below.

Logical Workflow for the Synthesis of 2-(4-Bromophenyl)ethanol
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Synthesis Workflow for 2-(4-Bromophenyl)ethanol

Start with
4-Bromophenylacetic Acid

Reduction Reaction
(e.g., with a reducing agent like LiAIH4)

l

Aqueous Work-up
(Quenching and Extraction)

l

Purification
(e.g., Column Chromatography or Distillation)

Final Product:
2-(4-Bromophenyl)ethanol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(4-Bromophenyl)ethanol.

Biological Activity and Drug Development
Applications

An extensive search of the available literature did not yield any specific information regarding
the biological activity, signaling pathways, or applications in drug development for 2-[2-(4-
Bromophenyl)ethoxy]ethanol or its close analogs, 2-(4-Bromophenyl)ethanol and 2-(4-
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Bromophenoxy)ethanol. Therefore, no signaling pathway diagrams or experimental workflows
related to biological activity can be provided at this time.

Conclusion

While the physicochemical properties of the specific compound 2-[2-(4-
Bromophenyl)ethoxy]ethanol are not documented in the available scientific literature, this
guide provides a thorough summary of the known properties of two closely related analogs, 2-
(4-Bromophenyl)ethanol and 2-(4-Bromophenoxy)ethanol. The data presented here, compiled
from various chemical databases and suppliers, offers a valuable reference for researchers and
professionals in the field of drug development and medicinal chemistry. Further research would
be required to synthesize and characterize 2-[2-(4-Bromophenyl)ethoxy]ethanol to determine
its specific physicochemical properties and potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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